Cas no 2172188-61-1 (4-cyclopropyl-2-methyl-1,3-oxazinane)

• Product Name: 4-cyclopropyl-2-methyl-1,3-oxazinane
• CAS No: 2172188-61-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5890622
• PubChem ID: 165864689
• Update Time: 2025-10-31

4-cyclopropyl-2-methyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-methyl-1,3-oxazinane
• EN300-1279089
• 2172188-61-1

• Inchi： 1S/C8H15NO/c1-6-9-8(4-5-10-6)7-2-3-7/h6-9H,2-5H2,1H3
• InChI Key： CQMASRFVVMMFOP-UHFFFAOYSA-N
• SMILES： O1CCC(C2CC2)NC1C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-2-methyl-1,3-oxazinane

Introduction to 4-cyclopropyl-2-methyl-1,3-oxazinane (CAS No. 2172188-61-1)

4-cyclopropyl-2-methyl-1,3-oxazinane, identified by its Chemical Abstracts Service (CAS) number 2172188-61-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazinane class, a structural motif known for its versatile applications in drug discovery due to its unique electronic and steric properties. The presence of both cyclopropyl and methyl substituents in its molecular framework contributes to its distinct chemical behavior, making it a promising candidate for further exploration in synthetic chemistry and biological studies.

The structural integrity of 4-cyclopropyl-2-methyl-1,3-oxazinane is characterized by a six-membered ring containing an oxygen atom, with substituents that enhance its reactivity and potential utility. The cyclopropyl group introduces a rigid, three-carbon cyclic structure that can influence the compound's spatial orientation and interaction with biological targets. Meanwhile, the methyl group at the 2-position adds another layer of complexity, affecting both electronic distribution and steric hindrance. These features make the compound an intriguing subject for investigating its role in molecular interactions and potential therapeutic applications.

In recent years, there has been growing interest in oxazinane derivatives due to their reported bioactivity across various disease models. Studies have highlighted the potential of oxazinane scaffolds in modulating enzyme activity and receptor binding, which are critical mechanisms in drug development. The specific configuration of 4-cyclopropyl-2-methyl-1,3-oxazinane may confer unique advantages in these interactions, particularly in targeting enzymes involved in metabolic pathways or signal transduction processes. Preliminary computational studies suggest that this compound could exhibit favorable binding affinities to certain protein targets, warranting further experimental validation.

One of the most compelling aspects of 4-cyclopropyl-2-methyl-1,3-oxazinane is its synthetic accessibility. The oxazinane ring can be constructed through well-established chemical methodologies, allowing for modifications at various positions to tailor its properties for specific applications. Researchers have been exploring strategies to functionalize the oxazinane core with additional pharmacophores or bioisosteric groups to enhance potency and selectivity. The cyclopropyl and methyl substituents provide handles for further derivatization, enabling the creation of a library of analogs for high-throughput screening (HTS) campaigns.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their prevalence in active pharmaceutical ingredients (APIs). 4-cyclopropyl-2-methyl-1,3-oxazinane represents an example of how structural diversity can lead to novel therapeutic entities. Its molecular structure suggests potential applications in areas such as anti-inflammatory agents, antiviral drugs, or even neuroprotective compounds. While specific target identification is still under investigation, the compound's inherent properties make it a valuable asset in medicinal chemistry research.

Advances in analytical techniques have enabled more detailed characterization of 4-cyclopropyl-2-methyl-1,3-oxazinane, including spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have been instrumental in confirming the compound's structure and purity, which are essential prerequisites for any biological evaluation. Additionally, computational modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations are being employed to predict how this compound might interact with biological macromolecules at an atomic level.

The synthesis of 4-cyclopropyl-2-methyl-1,3-oxazinane involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps often include ring formation reactions followed by functional group transformations to introduce the desired substituents. Recent publications have described innovative approaches to streamline these synthetic routes while maintaining high yields and enantiopurity where necessary. Such advancements are crucial for facilitating further research and development efforts involving this compound.

In conclusion,4-cyclopropyl-2-methyl-1,3-oxazinane (CAS No. 2172188-61-1) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of cyclopropyl and methyl substituents makes it a versatile building block for drug discovery efforts aimed at modulating various biological pathways. With ongoing studies exploring its bioactivity and synthetic possibilities, this compound continues to be a focal point for researchers seeking novel therapeutic solutions.